1,2-Dichlorovinyl4-methylphenylsulfone

• Molecular Formula: C9H8Cl2O2S
• Molecular Weight: 251.13g/mol
• IUPAC Name: 1-[(E)-1,2-dichloroethenyl]sulfonyl-4-methylbenzene
• InChI: InChI=1S/C9H8Cl2O2S/c1-7-2-4-8(5-3-7)14(12,13)9(11)6-10/h2-6H,1H3/b9-6-
• InChI Key: XGOCKUBLDCVBPD-TWGQIWQCSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)C(=CCl)Cl
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)/C(=C\Cl)/Cl

Description

1,2-Dichlorovinyl4-methylphenylsulfone is an organosulfur compound characterized by a sulfone group (-SO₂-) linked to a methyl-substituted phenyl ring and a 1,2-dichlorovinyl moiety. The sulfone group confers chemical stability and polarity, while the dichlorovinyl group may contribute to electrophilic reactivity, possibly influencing interactions with biological targets like enzymes or receptors.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The provided evidence highlights compounds with sulfonyl or sulfonamide functionalities, enabling indirect comparisons based on functional groups and substituents.

Comparison with Sulfonamide Derivatives ()

• Tolylfluanid and Dichlofluanid: These sulfonamide-based fungicides share sulfur-containing groups but differ in substitution patterns. Functional Groups: Tolylfluanid contains a sulfonamide (-SO₂N-) and fluoroalkyl groups, while 1,2-Dichlorovinyl4-methylphenylsulfone has a sulfone (-SO₂-) and chlorine substituents. Reactivity: Sulfonamides are prone to hydrolysis due to the N-S bond, whereas sulfones are more stable under acidic/basic conditions .

Comparison with Methanesulfonyl Derivatives ()

• T3D3868 : This compound features a methanesulfonyl group (-SO₂CH₃), a trifluoromethyl (-CF₃) group, and an oxazole ring.
  • Substituent Effects : The trifluoromethyl group in T3D3868 increases lipophilicity and metabolic stability, whereas the dichlorovinyl group in the target compound may promote nucleophilic attack, affecting its environmental persistence .
  • Aromatic Systems : The oxazole ring in T3D3868 introduces heterocyclic aromaticity, which can enhance binding to biological targets. In contrast, the methylphenyl group in 1,2-Dichlorovinyl4-methylphenylsulfone may prioritize hydrophobic interactions .

Structural and Functional Group Analysis

The table below summarizes key differences:

Compound	Functional Groups	Key Substituents	Hypothesized Properties
1,2-Dichlorovinyl4-methylphenylsulfone	Sulfone, Dichlorovinyl	Cl, CH₃, SO₂	High electrophilicity; moderate stability
Tolylfluanid ()	Sulfonamide, Fluoroalkyl	F, N(CH₃)₂	Hydrolysis-prone; broad-spectrum fungicide
T3D3868 ()	Methanesulfonyl, Oxazole, CF₃	CF₃, SO₂CH₃	High lipophilicity; enzyme inhibition

Research Implications and Limitations

• Data Gaps : Direct experimental data (e.g., toxicity, efficacy) for 1,2-Dichlorovinyl4-methylphenylsulfone are unavailable in the provided evidence. Comparisons rely on structural analogs.
• Functional Group Impact : Sulfones generally exhibit greater oxidative stability than sulfonamides, suggesting longer environmental persistence for the target compound .
• Substituent-Driven Reactivity : The dichlorovinyl group’s electrophilicity may render the compound more reactive in biological systems compared to CF₃-containing derivatives .